3,5,5-Trimethylhexan-1-ol
3,5,5-Trimethylhexan-1-ol
A dermatologic and toxicologic analysis of 3,5,5-trimethyl-1-hexanol (when used as a fragrance ingredient) was reported.
3,5,5-Trimethyl-1-hexanol is a branched chain saturated alcohol that is commonly used as a fragrance ingredient. It occurs naturally in Lycii fructus.
3, 5, 5-Trimethyl-1-hexanol belongs to the class of organic compounds known as fatty alcohols. These are aliphatic alcohols consisting of a chain of a least six carbon atoms. Thus, 3, 5, 5-trimethyl-1-hexanol is considered to be a fatty alcohol lipid molecule. 3, 5, 5-Trimethyl-1-hexanol exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. 3, 5, 5-Trimethyl-1-hexanol has been primarily detected in urine. Within the cell, 3, 5, 5-trimethyl-1-hexanol is primarily located in the membrane (predicted from logP) and cytoplasm.
3,5,5-Trimethyl-1-hexanol is a branched chain saturated alcohol that is commonly used as a fragrance ingredient. It occurs naturally in Lycii fructus.
3, 5, 5-Trimethyl-1-hexanol belongs to the class of organic compounds known as fatty alcohols. These are aliphatic alcohols consisting of a chain of a least six carbon atoms. Thus, 3, 5, 5-trimethyl-1-hexanol is considered to be a fatty alcohol lipid molecule. 3, 5, 5-Trimethyl-1-hexanol exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. 3, 5, 5-Trimethyl-1-hexanol has been primarily detected in urine. Within the cell, 3, 5, 5-trimethyl-1-hexanol is primarily located in the membrane (predicted from logP) and cytoplasm.
Brand Name:
Vulcanchem
CAS No.:
3452-97-9
VCID:
VC21201696
InChI:
InChI=1S/C9H20O/c1-8(5-6-10)7-9(2,3)4/h8,10H,5-7H2,1-4H3
SMILES:
CC(CCO)CC(C)(C)C
Molecular Formula:
C9H20O
Molecular Weight:
144.25 g/mol
3,5,5-Trimethylhexan-1-ol
CAS No.: 3452-97-9
Cat. No.: VC21201696
Molecular Formula: C9H20O
Molecular Weight: 144.25 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | A dermatologic and toxicologic analysis of 3,5,5-trimethyl-1-hexanol (when used as a fragrance ingredient) was reported. 3,5,5-Trimethyl-1-hexanol is a branched chain saturated alcohol that is commonly used as a fragrance ingredient. It occurs naturally in Lycii fructus. 3, 5, 5-Trimethyl-1-hexanol belongs to the class of organic compounds known as fatty alcohols. These are aliphatic alcohols consisting of a chain of a least six carbon atoms. Thus, 3, 5, 5-trimethyl-1-hexanol is considered to be a fatty alcohol lipid molecule. 3, 5, 5-Trimethyl-1-hexanol exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. 3, 5, 5-Trimethyl-1-hexanol has been primarily detected in urine. Within the cell, 3, 5, 5-trimethyl-1-hexanol is primarily located in the membrane (predicted from logP) and cytoplasm. |
|---|---|
| CAS No. | 3452-97-9 |
| Molecular Formula | C9H20O |
| Molecular Weight | 144.25 g/mol |
| IUPAC Name | 3,5,5-trimethylhexan-1-ol |
| Standard InChI | InChI=1S/C9H20O/c1-8(5-6-10)7-9(2,3)4/h8,10H,5-7H2,1-4H3 |
| Standard InChI Key | BODRLKRKPXBDBN-UHFFFAOYSA-N |
| SMILES | CC(CCO)CC(C)(C)C |
| Canonical SMILES | CC(CCO)CC(C)(C)C |
| Boiling Point | 194.0 °C 193-202 °C |
| Flash Point | 93 °C o.c. |
| Melting Point | -70 °C |
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